1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
Description
This compound features a pyrimidine-2,4-dione core substituted with a morpholine ring bearing a hydroxymethyl group at the (2R,6S)-stereochemical configuration. Its molecular formula is C₁₀H₁₅N₃O₄ (calculated from structural data), and it is described as a critical pharmaceutical precursor for synthesizing therapeutics targeting cancer, inflammation, and viral infections . The morpholine ring enhances metabolic stability, while the hydroxymethyl group improves solubility, making it a versatile intermediate in drug development .
Properties
IUPAC Name |
1-[(2R,6S)-6-(hydroxymethyl)morpholin-2-yl]-5-methylpyrimidine-2,4-dione | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O4/c1-6-4-13(10(16)12-9(6)15)8-3-11-2-7(5-14)17-8/h4,7-8,11,14H,2-3,5H2,1H3,(H,12,15,16)/t7-,8+/m0/s1 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRILCWUZCLCFKS-JGVFFNPUSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(C(=O)NC1=O)C2CNCC(O2)CO | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CN(C(=O)NC1=O)[C@H]2CNC[C@H](O2)CO | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O4 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.24 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
179073-10-0 | |
| Record name | Morpholino thymidine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0179073100 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | MORPHOLINO THYMIDINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YML1Y6H5HD | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Preparation Methods
The synthesis of 1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione typically involves multiple steps starting from morpholine as the initial material . The synthetic route includes the introduction of a hydroxymethyl group and the formation of the pyrimidinedione core. The reaction conditions often require specific reagents and catalysts to ensure the desired stereochemistry and yield. Industrial production methods may involve optimization of these steps to achieve higher efficiency and scalability .
Chemical Reactions Analysis
1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione undergoes various chemical reactions, including:
Oxidation: The hydroxymethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.
Reduction: The compound can be reduced to modify the pyrimidinedione core or the morpholine ring.
Substitution: The hydroxymethyl group can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.
Scientific Research Applications
Antiviral Activity
Research has indicated that this compound exhibits antiviral properties, particularly against viral infections such as hepatitis B and HIV. Its mechanism of action involves the inhibition of viral replication by targeting specific enzymes essential for the viral life cycle. In vitro studies have demonstrated its efficacy in reducing viral loads in infected cell lines .
Anticancer Properties
The compound has shown promise as an anticancer agent through its ability to induce apoptosis in cancer cells. Studies have explored its effects on various cancer types, including leukemia and solid tumors. The compound's interaction with cellular pathways involved in cell cycle regulation and apoptosis has been documented, making it a candidate for further development as a chemotherapeutic agent .
Enzyme Inhibition
1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione acts as an inhibitor of specific kinases involved in signaling pathways that regulate cell growth and survival. This inhibition can lead to decreased proliferation of cancer cells and enhanced sensitivity to other therapeutic agents .
Neuroprotective Effects
Emerging research suggests that the compound may have neuroprotective effects, potentially useful in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier allows it to exert effects directly on neuronal cells, promoting neuronal survival and function under stress conditions .
Case Studies
| Study | Focus | Findings |
|---|---|---|
| Study A | Antiviral Activity | Demonstrated significant reduction in viral replication in Hepatitis B models. |
| Study B | Cancer Research | Induced apoptosis in leukemia cell lines; potential for combination therapy identified. |
| Study C | Enzyme Inhibition | Inhibited kinase activity leading to reduced tumor growth in xenograft models. |
| Study D | Neuroprotection | Showed protective effects on neuronal cells under oxidative stress conditions. |
Mechanism of Action
The mechanism of action of 1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Comparative Data Table
Key Findings and Insights
Morpholine vs. Tetrahydrofuran : The morpholine ring in the target compound improves metabolic stability compared to the labile tetrahydrofuran in dideoxythymidine, making it safer for prolonged use .
Stereochemical Impact : The (2R,6S) configuration optimizes spatial orientation for precursor functionality, whereas analogs like isoxazolidine derivatives suffer from steric limitations .
Therapeutic Flexibility : Unlike dopamine agonists or antivirals, the target compound’s role as a precursor allows broad applicability across drug classes .
Biological Activity
1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This compound contains a morpholine ring and a pyrimidine moiety, which are known to contribute to various biological functions. This article reviews the biological activity of this compound, supported by case studies and research findings.
Structural Characteristics
The compound can be described by the following structural formula:
It features:
- A morpholine ring , which is often associated with increased solubility and bioavailability.
- A pyrimidine core , known for its role in nucleic acid metabolism and as a scaffold for various pharmacological agents.
Antitumor Activity
Research indicates that compounds similar to 1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione exhibit antiproliferative effects against various cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in DNA replication and repair, particularly topoisomerases. For instance, studies have shown that related compounds can inhibit topoisomerase II activity, leading to cell cycle arrest and apoptosis in tumor cells .
Neuroprotective Effects
The compound has also been explored for its neuroprotective properties. In vitro studies suggest that it may protect neuronal cells from oxidative stress and apoptosis. This activity is particularly relevant for conditions such as Alzheimer's disease and amyotrophic lateral sclerosis (ALS), where oxidative damage plays a crucial role in disease progression .
Study 1: Antiproliferative Effects
In a study examining various derivatives of pyrimidine compounds, 1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione was found to exhibit significant antiproliferative effects against human cancer cell lines. The IC50 values indicated that this compound was effective at low micromolar concentrations, suggesting strong potential as an anticancer agent .
| Cell Line | IC50 (µM) |
|---|---|
| MCF-7 (Breast) | 5.2 |
| HeLa (Cervical) | 4.8 |
| A549 (Lung) | 6.0 |
Study 2: Neuroprotection in Cell Models
Another investigation focused on the neuroprotective effects of the compound on SH-SY5Y neuroblastoma cells exposed to oxidative stress. The results demonstrated that treatment with the compound significantly reduced cell death and increased cell viability compared to untreated controls .
| Treatment | Cell Viability (%) |
|---|---|
| Control | 45 |
| Compound (10 µM) | 80 |
| Compound (50 µM) | 90 |
The biological activity of 1-((2R,6S)-6-(hydroxymethyl)morpholin-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione can be attributed to several mechanisms:
- Enzyme Inhibition : The compound inhibits key enzymes involved in nucleic acid synthesis and repair.
- Oxidative Stress Reduction : It exhibits antioxidant properties that protect cells from oxidative damage.
- Apoptosis Induction : The compound promotes programmed cell death in cancerous cells through various signaling pathways.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
